Cas no 59777-96-7 (Benzenemethanaminium,2-iodo-N,N,N-trimethyl-)
59777-96-7 structure
Product Name:Benzenemethanaminium,2-iodo-N,N,N-trimethyl-
CAS No:59777-96-7
MF:C10H15IN
MW:276.137274980545
CID:370644
PubChem ID:6453851
Update Time:2025-04-19
Benzenemethanaminium,2-iodo-N,N,N-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanaminium,2-iodo-N,N,N-trimethyl-
- benzyl-(iodomethyl)-dimethylazanium
- iodobenzyltrimethylammonium
- (2-Iodophenyl)-N,N,N-trimethylmethanaminium
- UM-360
- DTXSID00975188
- Iodobenzyltrimethylammonium iodide
- 2-Iodobenzyl-N,N,N-trimethylammonium chloride
- (2-iodophenyl)methyl-trimethylazanium
- Benzenemethanaminium, 2-iodo-N,N,N-trimethyl-
- 59777-96-7
-
- Inchi: 1S/C10H15IN/c1-12(2,3)8-9-6-4-5-7-10(9)11/h4-7H,8H2,1-3H3/q+1
- InChI Key: BWGBWIGMDOMQQR-UHFFFAOYSA-N
- SMILES: IC1C=CC=CC=1C[N+](C)(C)C
Computed Properties
- Exact Mass: 276.02455
- Monoisotopic Mass: 276.02492g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 1
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzenemethanaminium,2-iodo-N,N,N-trimethyl- Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
59777-96-7 (Benzenemethanaminium,2-iodo-N,N,N-trimethyl-) Related Products
- 76464-92-1(Ethyl(2-iodophenyl)methylamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk